Cas no 1882062-02-3 (5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one
• CAS No: 1882062-02-3
• MF: C₉H₁₂BrFN₂O
• MW: 263.106784820557
• CID: 5828889
• PubChem ID: 165797490
• Update Time: 2025-05-26

5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one
• EN300-1107719
• 1882062-02-3
• 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H12BrFN2O/c10-8-5-7(12)6-13(9(8)14)4-2-1-3-11/h5-6H,1-4,12H2
• InChI Key： OXGFONAQUPVDOM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)CCCCF)N

Computed Properties

• Exact Mass: 262.01170g/mol
• Monoisotopic Mass: 262.01170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one

5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one (CAS No. 1882062-02-3): A Comprehensive Overview

5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one (CAS No. 1882062-02-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one is characterized by a pyridinone core substituted with an amino group at the 5-position, a bromine atom at the 3-position, and a 4-fluorobutyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one has also demonstrated promising anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one has also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in treating neurodegenerative disorders.

The pharmacokinetic properties of 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one have been investigated to assess its suitability for clinical development. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This makes it a promising candidate for further evaluation in clinical trials.

Safety and toxicity studies are crucial for any compound entering clinical development. Preliminary toxicity studies of 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, more extensive safety evaluations will be necessary to ensure its safety in humans.

In conclusion, 5-Amino-3-bromo-1-(4-fluorobutyl)-1,2-dihydropyridin-2-one (CAS No. 1882062-02-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, anti-cancer, and neuroprotective therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.